Cas no 145774-82-9 (Unii-7X753G828H)

• Product Name: Unii-7X753G828H
• CAS No: 145774-82-9
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 2620502
• PubChem ID: 125460154
• Update Time: 2025-04-21

Unii-7X753G828H Chemical and Physical Properties

Names and Identifiers

• 7X753G828H
• UNII-7X753G828H
• 2-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-4-methyl-1-((1R)-1-phenylethyl)-, ethyl ester, (2S)-rel-
• ethyl (6S)-4-methyl-1-[(1R)-1-phenylethyl]-3,6-dihydro-2H-pyridine-6-carboxylate
• 1-(1-Phenylethyl)-, ethyl ester, (R*,S*)-(+/-)-
• 145774-82-9
• Unii-7X753G828H

• Inchi： 1S/C17H23NO2/c1-4-20-17(19)16-12-13(2)10-11-18(16)14(3)15-8-6-5-7-9-15/h5-9,12,14,16H,4,10-11H2,1-3H3/t14-,16+/m1/s1
• InChI Key： GXDRAXWYUPRCJV-ZBFHGGJFSA-N
• SMILES： O(CC)C([C@@H]1C=C(C)CCN1[C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 273.172878976Da
• Monoisotopic Mass: 273.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų